Cas no 1184919-05-8 (6-Bromo-4-hydroxy-[1,5]naphthyridine-3-carboxylic acid ethyl ester)

• Product Name: 6-Bromo-4-hydroxy-[1,5]naphthyridine-3-carboxylic acid ethyl ester
• CAS No: 1184919-05-8
• MF: C₁₁H₉BrN₂O₃
• MW: 297.104761838913
• CID: 4561784
• Update Time: 2025-07-22

6-Bromo-4-hydroxy-[1,5]naphthyridine-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-hydroxy-[1,5]naphthyridine-3-carboxylic acid ethyl ester
• 6-Bromo-1,5-naphthyridine-4-oxo-3-carboxylic acid ethyl ester
• ETHYL 6-BROMO-4-HYDROXY-1,5-NAPHTHYRIDINE-3-CARBOXYLATE
• 1,5-Naphthyridine-3-carboxylic acid, 6-bromo-4-hydroxy-, ethyl ester

• Inchi： 1S/C11H9BrN2O3/c1-2-17-11(16)6-5-13-7-3-4-8(12)14-9(7)10(6)15/h3-5H,2H2,1H3,(H,13,15)
• InChI Key： BIUXSYOKUBBXAM-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(Br)=CC=2)C(O)=C(C(OCC)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on 6-Bromo-4-hydroxy-[1,5]naphthyridine-3-carboxylic acid ethyl ester

Introduction to 6-Bromo-4-hydroxy-[1,5]naphthyridine-3-carboxylic acid ethyl ester (CAS No. 1184919-05-8)

6-Bromo-4-hydroxy-[1,5]naphthyridine-3-carboxylic acid ethyl ester, identified by its Chemical Abstracts Service (CAS) number 1184919-05-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the naphthyridine class, which has garnered considerable attention due to its versatile biological activities and structural framework. The presence of both bromo and hydroxyl substituents in its molecular structure imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The [1,5]naphthyridine core is a fused bicyclic system consisting of a pyridine ring linked to a pyrimidine ring. This structural motif is known for its ability to interact with biological targets such as enzymes and receptors, often leading to potent therapeutic effects. In particular, naphthyridines have been explored in the development of antimicrobial, anticancer, and anti-inflammatory agents. The 6-bromo group at the 6-position enhances electrophilicity, facilitating further functionalization through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. Meanwhile, the 4-hydroxy group introduces polarity and potential hydrogen bonding capabilities, which can influence both the compound's solubility and its interactions with biological macromolecules.

The ethyl ester functionality at the 3-position of the naphthyridine ring serves multiple purposes. Ester groups are commonly used in medicinal chemistry due to their stability under various reaction conditions while also being amenable to hydrolysis or transesterification to modify bioavailability or pharmacokinetic properties. This particular ester derivative has been synthesized with the intent of exploring its potential as a precursor in drug discovery programs. Researchers have leveraged its structural features to design molecules that target specific disease pathways, particularly those involving protein-protein interactions or enzyme inhibition.

Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of 6-Bromo-4-hydroxy-[1,5]naphthyridine-3-carboxylic acid ethyl ester. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse aryl or heteroaryl groups at the brominated position, expanding the chemical space for exploration. These strategies have led to novel analogs with enhanced binding affinity or altered selectivity profiles. Additionally, computational studies have been instrumental in predicting the binding modes of this compound with target proteins, guiding rational modifications for improved efficacy.

In terms of biological activity, preliminary studies on 6-Bromo-4-hydroxy-[1,5]naphthyridine-3-carboxylic acid ethyl ester and its derivatives have highlighted promising properties. Some reports suggest that certain naphthyridine-based compounds exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The bromo and hydroxyl substituents appear to play critical roles in modulating these interactions by influencing electronic distribution and hydrogen bonding networks. Furthermore, structural modifications around the naphthyridine core have been shown to impact metabolic stability and cellular uptake, factors that are crucial for optimizing drug-like properties.

The synthesis of 6-Bromo-4-hydroxy-[1,5]naphthyridine-3-carboxylic acid ethyl ester involves multi-step organic transformations that showcase modern synthetic techniques. Key steps typically include condensation reactions to form the naphthyridine scaffold followed by selective halogenation and functional group interconversion. The use of protecting group strategies ensures regioselective installation of substituents without unwanted side reactions. Advances in flow chemistry have also been applied to streamline these processes, improving scalability and reducing solvent consumption—a critical consideration in green chemistry initiatives.

As research continues to uncover new therapeutic targets, compounds like 6-Bromo-4-hydroxy-[1,5]naphthyridine-3-carboxylic acid ethyl ester will remain at the forefront of drug discovery efforts. Their unique structural features offer a rich foundation for designing molecules with tailored biological activities. Collaborative efforts between synthetic chemists and biologists are essential for translating these chemical entities into viable therapeutic agents. By leveraging cutting-edge synthetic tools and interdisciplinary approaches, scientists are poised to unlock the full potential of this fascinating class of compounds.

The future directions for investigating 6-Bromo-4-hydroxy-[1,5]naphthyridine-3-carboxylic acid ethyl ester include exploring its role in modulating immune responses and inflammation pathways. Given the importance of these processes in various diseases, including autoimmune disorders and chronic infections, this compound may serve as a lead molecule for developing novel immunomodulatory therapies. Additionally, computational modeling techniques will continue to play a pivotal role in guiding structure-activity relationship studies, enabling faster identification of promising derivatives for further optimization.

In conclusion,6-Bromo-4-hydroxy-[1,5]naphthyridine-3-carboxylic acid ethyl ester (CAS No. 1184919-05-8) represents a compelling scaffold for pharmaceutical innovation. Its combination of reactive functional groups and well-defined biological relevance positions it as a valuable building block for drug discovery programs targeting diverse therapeutic areas. As synthetic methodologies evolve and our understanding of biological systems deepens, this compound will undoubtedly contribute significantly to advancements in medicinal chemistry.